Cas no 1805217-53-1 (3-Bromo-6-iodo-2-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline
• CAS No: 1805217-53-1
• MF: C₇H₄BrF₃INO
• MW: 381.916443824768
• CID: 4977379
• Update Time: 2025-06-15

3-Bromo-6-iodo-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF3INO/c8-3-1-2-4(12)5(13)6(3)14-7(9,10)11/h1-2H,13H2
• InChI Key： WPTQDLLTAZAWFY-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1N)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline

Chemical Profile of 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline (CAS No. 1805217-53-1)

3-Bromo-6-iodo-2-(trifluoromethoxy)aniline, identified by its CAS number 1805217-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamines, characterized by its aromatic ring substituted with bromine, iodine, and a trifluoromethoxy group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The presence of multiple halogen atoms (bromine and iodine) on the aromatic ring enhances the electrophilicity of the molecule, making it highly reactive in various cross-coupling reactions. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The trifluoromethoxy group, on the other hand, introduces electron-withdrawing effects and metabolic stability, which are crucial factors in drug design. Such modifications often improve pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline has emerged as a key building block in this endeavor. Its utility in constructing heterocyclic scaffolds has been explored in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. For instance, studies have demonstrated its role in generating substituted anilines that exhibit potent activity against targets involved in cancer progression and inflammation.

The compound's reactivity also makes it a candidate for material science applications. Fluorinated aromatic compounds are known for their unique electronic properties, which can be leveraged in the development of organic semiconductors, liquid crystals, and advanced polymers. The incorporation of 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline into these materials can lead to novel functionalities, such as improved charge transport or luminescent properties. This interdisciplinary approach highlights the versatility of this chemical entity.

From a synthetic chemistry perspective, the preparation of 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline involves strategic functionalization of aniline derivatives. The introduction of bromine and iodine at specific positions requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These methodologies align with the broader trend toward greener and more efficient synthetic processes, minimizing waste and energy consumption.

The pharmacological potential of derivatives derived from 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline has been explored through computational modeling and experimental validation. Virtual screening algorithms have identified several promising analogs with enhanced binding affinity to target proteins. Subsequent experimental synthesis and biological testing have confirmed these predictions, underscoring the importance of structure-based drug design strategies. Such efforts are critical in accelerating the discovery pipeline for new medications.

Moreover, the metabolic stability imparted by the trifluoromethoxy group is a significant advantage in drug development. Many drugs suffer from rapid degradation by metabolic enzymes, leading to short half-lives and necessitating frequent dosing. By incorporating fluorine atoms into the molecular structure, chemists can mitigate these issues, potentially leading to longer-lasting therapeutic effects. This concept has been successfully applied in several marketed drugs and continues to be a cornerstone of modern medicinal chemistry.

The industrial relevance of 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline extends beyond academic research. Pharmaceutical companies and contract research organizations (CROs) frequently utilize this compound as a starting material for custom synthesis projects. Its availability from reputable suppliers ensures that researchers can focus on their core scientific objectives without being hindered by supply chain issues. This accessibility is essential for maintaining innovation in drug discovery programs worldwide.

Future directions in the study of 3-Bromo-6-iodo-2-(trifluoromethoxy)aniline may involve exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. The ability to modify arylamine structures with diverse functional groups opens up possibilities for designing molecules that interact with biological systems in novel ways. Collaborative efforts between chemists, biologists, and clinicians will be crucial in realizing these ambitious goals.

In conclusion,3-Bromo-6-iodo-2-(trifluoromethoxy)aniline (CAS No. 1805217-53-1) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new possibilities for this molecule,3-Bromo-6-iodo-2-(trifluoromethoxy)aniline is poised to remain at the forefront of chemical innovation.